Cas no 193811-33-5 (Tacapenem)

• Product Name: Tacapenem
• CAS No: 193811-33-5
• MF: C₁₄H₁₈N₂O₅S
• MW: 326.368122577667
• CID: 174235
• Update Time: 2025-04-19

Tacapenem Chemical and Physical Properties

Names and Identifiers

• ( )-(4R,5S,6S)-6-((1R)-1-Hydroxyethyl)-4-methyl-7-oxo-3-(((3R)-5-oxopyrrolidin-3-yl)sulfanyl)-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid
• (+)-(4R,5S,6S)-6-[(1R)-1-Hydroxyethyl]-4-methyl-7-oxo-3-[[(3R)-5-oxopyrrolidin-3-yl]sulfanyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• ( )-(4R,5S,6S)-6-((1R)-1-Hydroxyethyl)-4-methyl-7-oxo-3-(((3R)-5-oxopyrrolidin-3-yl)sulfanyl)-1-azabicyclo(3.2.0)hept-2-ene-2
• (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[(3R)-5-oxopyrrolidin-3-yl]sulfanyl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• Tacapenem

• Inchi： 1S/C14H18N2O5S/c1-5-10-9(6(2)17)13(19)16(10)11(14(20)21)12(5)22-7-3-8(18)15-4-7/h5-7,9-10,17H,3-4H2,1-2H3,(H,15,18)(H,20,21)/t5-,6-,7-,9-,10-/m1/s1
• InChI Key： CTEFNVKDRWMZSL-CTNSIQBBSA-N
• SMILES： S([C@@H]1CC(NC1)=O)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

• Exact Mass: 326.09374

Experimental Properties

• PSA: 106.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems